![molecular formula C8H15NO3 B3386376 Rel-(3R,4S)-4-morpholinotetrahydrofuran-3-ol CAS No. 728008-07-9](/img/structure/B3386376.png)
Rel-(3R,4S)-4-morpholinotetrahydrofuran-3-ol
Overview
Description
Rel-(3R,4S)-4-morpholinotetrahydrofuran-3-ol is a chemical compound that has gained attention for its potential use in scientific research. This compound is a chiral building block that can be used in the synthesis of various molecules. In
Scientific Research Applications
Antiviral Research
This compound has been used in the synthesis of novel heterocyclic compounds that have shown promising results in inhibiting SARS-CoV-2 replication in vitro . These compounds demonstrated comparable potency to chloroquine or hydroxychloroquine, which are known antiviral drugs .
Electrophoresis Applications
The compound has been used in the field of electrophoresis, specifically in agarose gel electrophoresis applications . It is ideal for the analysis and recovery of DNA and RNA for routine applications .
Chromatographic Separations
It has been used in chromatographic separations due to its unique properties . The compound can be used in either beading the agarose or cross-linking it, which makes it useful in separation of nucleic acids .
In-Gel Manipulation
The compound is suitable for in-gel manipulation, which is a technique used in molecular biology to extract DNA fragments from agarose gels .
Tissue and Cell Culture
It has been used in tissue and cell culture applications . The compound’s properties make it suitable for use in these biological applications .
Viral Plaque Assays
The compound has been used in viral plaque assays, which are used to measure the number of viruses present in a sample .
properties
IUPAC Name |
(3R,4S)-4-morpholin-4-yloxolan-3-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c10-8-6-12-5-7(8)9-1-3-11-4-2-9/h7-8,10H,1-6H2/t7-,8-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTYLUMCDPBJOSG-YUMQZZPRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2COCC2O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1[C@H]2COC[C@@H]2O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Rel-(3R,4S)-4-morpholinotetrahydrofuran-3-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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